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Compound of Interest |

Compound Name: Sophoraflavanone |
Cat. No.: B15139084
Get Quote
\ J

These application notes provide a comprehensive guide for the quantitative analysis of
Sophoraflavanone | in various samples, particularly from plant extracts of the Sophora
species. The protocols are intended for researchers, scientists, and professionals in the field of
drug development and natural product chemistry.

Introduction

Sophoraflavanone | is a prenylated flavanone found in plants of the Sophora genus, which are
widely used in traditional medicine. Accurate and reliable quantitative analysis of this
compound is crucial for quality control, pharmacokinetic studies, and pharmacological
research. High-Performance Liquid Chromatography (HPLC) is a precise and sensitive
technique for the determination of Sophoraflavanone 1.[1] This document outlines a detailed
Reversed-Phase HPLC (RP-HPLC) method, including sample preparation, chromatographic
conditions, and method validation parameters.

Principle of the Method

The method utilizes RP-HPLC with a C18 column to separate Sophoraflavanone | from other
components in the sample matrix.[2] The separation is based on the differential partitioning of
the analyte between the nonpolar stationary phase (C18) and a polar mobile phase. A gradient
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elution with a mixture of an organic solvent (acetonitrile or methanol) and acidified water is
employed to achieve optimal separation.[1][3] Detection is performed using a Diode-Array
Detector (DAD) or a UV detector at a wavelength corresponding to the maximum absorbance
of Sophoraflavanone I. Quantification is achieved by comparing the peak area of the analyte
in the sample to that of a standard of known concentration.

Materials and Reagents

e Solvents: HPLC grade acetonitrile, methanol, and water.[4]

Acids: Formic acid or trifluoroacetic acid (TFA), analytical grade.

Reference Standard: Sophoraflavanone | (purity > 98%).

Extraction Solvents: 70% ethanol or methanol, analytical grade.

Filters: 0.22 um or 0.45 pm syringe filters.

Instrumentation and Chromatographic Conditions

o HPLC System: A system equipped with a quaternary or binary pump, an autosampler, a
column oven, and a DAD or UV detector.

e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum patrticle size) is
recommended.

e Mobile Phase:

o A:0.1% Formic acid in water.

o B: Acetonitrile.
o Elution Mode: Gradient elution (a representative gradient is provided in the protocol).
e Flow Rate: 1.0 mL/min.

e Column Temperature: 35°C.
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» Detection Wavelength: Determined by measuring the UV spectrum of the
Sophoraflavanone | standard. A common wavelength for flavonoids is around 280-370 nm.
For initial analysis, monitoring at 295 nm is a reasonable starting point.

e Injection Volume: 10 pL.

Experimental Protocols

e Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sophoraflavanone |
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with methanol to obtain concentrations ranging from 1
pg/mL to 100 pg/mL.

Grinding: Grind the dried plant material (e.g., roots of Sophora flavescens) into a fine
powder.

Extraction: Accurately weigh 1.0 g of the powdered sample and place it in a flask. Add 50 mL
of 70% ethanol.

Reflux Extraction: Perform reflux extraction for 2 hours. Repeat the extraction process once
more with a fresh portion of solvent.

Concentration: Combine the extracts and evaporate the solvent under reduced pressure to
obtain a concentrated extract.

Final Sample Solution: Redissolve the concentrated extract in methanol to a final
concentration of approximately 1 mg/mL.

Filtration: Filter the final sample solution through a 0.22 um syringe filter prior to HPLC
injection.

System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition
for at least 30 minutes or until a stable baseline is achieved.

Injection: Inject 10 pL of the standard solutions and the sample solutions into the HPLC
system.
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Data Acquisition: Record the chromatograms and integrate the peak areas.

Method Validation

The analytical method should be validated according to the International Council for

Harmonisation (ICH) guidelines, evaluating the following parameters:

Linearity: Analyze a series of at least five concentrations of Sophoraflavanone I. The
calibration curve should have a correlation coefficient (r2) of > 0.999.

Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day
precision) by analyzing multiple replicates of a standard solution. The relative standard
deviation (RSD) should be < 2%.

Accuracy: Determine the accuracy by performing recovery studies. This can be done by
spiking a known amount of Sophoraflavanone I into a sample matrix. The recovery should
be within 95-105%.

Limit of Detection (LOD) and Limit of Quantification (LOQ): These can be estimated based
on the signal-to-noise ratio (S/N) of the chromatogram, typically 3:1 for LOD and 10:1 for
LOQ.

Specificity: The ability of the method to differentiate and quantify the analyte in the presence
of other components in the sample. This can be confirmed by comparing the chromatograms
of the sample with and without the standard and by checking for peak purity using a DAD.

Data Presentation

The following table summarizes typical parameters for an HPLC method for the analysis of

flavonoids, which can be adapted and optimized for Sophoraflavanone I.
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Parameter

Typical Value /| Range

Reference(s)

Chromatographic Conditions

Column

C18, 250 mm x 4.6 mm, 5 pym

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 35°C

Detection Wavelength

~295 nm (to be optimized)

Injection Volume 10 uL
Method Validation

Linearity (r?) =>0.999
Precision (%RSD) <2%
Accuracy (% Recovery) 95 - 105%

0.006-0.964 pg/mL (range for

LOD
similar flavonoids)
0.020-2.922 pg/mL (range for
LOQ . Ho/mt (rang
similar flavonoids)
Visualizations
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Caption: Workflow for the HPLC analysis of Sophoraflavanone I.
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Gradient Elution Profile
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Caption: Representative gradient elution profile for flavonoid separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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